Cas no 927902-50-9 (Thiourea, N-(4-bromo-2-pyridinyl)-)

• Product Name: Thiourea, N-(4-bromo-2-pyridinyl)-
• CAS No: 927902-50-9
• MF: C₆H₆BrN₃S
• MW: 232.10093832016
• CID: 6797682
• PubChem ID: 86098778
• Update Time: 2025-06-15

Thiourea, N-(4-bromo-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• F97190
• (4-bromopyridin-2-yl)thiourea
• SCHEMBL2779409
• Thiourea, N-(4-bromo-2-pyridinyl)-
• 927902-50-9
• MFCD27933258
• 1-(4-bromopyridin-2-yl)thiourea

• Inchi： 1S/C6H6BrN3S/c7-4-1-2-9-5(3-4)10-6(8)11/h1-3H,(H3,8,9,10,11)
• InChI Key： SZFCVCKUXPTOND-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)NC(N)=S

Computed Properties

• Exact Mass: 230.94658g/mol
• Monoisotopic Mass: 230.94658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83Ų

Additional information on Thiourea, N-(4-bromo-2-pyridinyl)-

Thiourea, N-(4-bromo-2-pyridinyl)- (CAS No. 927902-50-9): A Comprehensive Overview

Thiourea, N-(4-bromo-2-pyridinyl)-, identified by its CAS number 927902-50-9, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic compound has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in various synthetic pathways. The presence of both sulfur and nitrogen in its molecular structure endows it with unique reactivity, making it a cornerstone in the development of novel pharmaceuticals and agrochemicals.

The compound's structure consists of a thiourea moiety attached to a 4-bromo-2-pyridinyl group. This specific arrangement not only contributes to its chemical stability but also enhances its potential as a building block for more complex molecules. The bromine substituent on the pyridine ring further increases its utility in cross-coupling reactions, which are pivotal in modern drug synthesis.

In recent years, Thiourea, N-(4-bromo-2-pyridinyl)- has been extensively studied for its role in medicinal chemistry. Its ability to act as a nucleophile and participate in various organic transformations has made it indispensable in the synthesis of bioactive molecules. Researchers have leveraged its properties to develop inhibitors targeting various enzymatic pathways, which are crucial in treating conditions such as cancer, inflammation, and infectious diseases.

One of the most notable applications of Thiourea, N-(4-bromo-2-pyridinyl)- is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with several diseases. By designing molecules that specifically inhibit these kinases, researchers can develop targeted therapies with fewer side effects. The brominated pyridine moiety in this compound facilitates the introduction of additional functional groups, allowing for fine-tuning of the molecule's activity and selectivity.

Moreover, the compound has shown promise in the field of materials science. Its ability to form coordination complexes with metal ions has led to the development of novel catalysts and materials with enhanced properties. These complexes have been explored for their potential in applications such as photovoltaics and catalysis, where efficient energy conversion and reaction facilitation are paramount.

The synthesis of Thiourea, N-(4-bromo-2-pyridinyl)- involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the bromination of 2-pyridineamine, followed by reaction with thiourea to form the desired product. This synthetic route underscores the importance of having readily available intermediates like this compound, which can be further modified to create a wide array of derivatives.

In academic research, Thiourea, N-(4-bromo-2-pyridinyl)- has been used as a scaffold for discovering new therapeutic agents. Its structural motif allows for easy modification at multiple positions, enabling researchers to explore different pharmacophores and optimize drug-like properties such as solubility, bioavailability, and metabolic stability. Several studies have demonstrated its efficacy in preclinical models, paving the way for further clinical investigations.

The compound's role in drug discovery extends beyond kinase inhibition. It has been investigated as an intermediate in the synthesis of antiviral and antibacterial agents. The pyridine ring's ability to interact with biological targets makes it an attractive component in designing molecules that can disrupt pathogenic processes without harming host cells.

The growing interest in green chemistry has also influenced the research on Thiourea, N-(4-bromo-2-pyridinyl)-. Efforts are being made to develop synthetic methods that minimize waste and reduce environmental impact. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional synthetic routes, aligning with global efforts to promote sustainable practices.

In conclusion, Thiourea, N-(4-bromo-2-pyridinyl)- (CAS No. 927902-50-9) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative therapies and advanced materials. As scientific understanding progresses, it is likely that new applications for this compound will continue to emerge, further solidifying its importance in modern chemistry.